3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-ethyl-2-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C19H15FN4O2S/c1-2-24-18(25)14-5-3-4-6-15(14)21-19(24)27-11-16-22-17(23-26-16)12-7-9-13(20)10-8-12/h3-10H,2,11H2,1H3
• InChI Key: LYJFQBYRNLMHRA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4O2S
• Molecular Weight: 382.4 g/mol
• CAS No.: 946328-41-2

Description

3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a synthetic small molecule belonging to the quinazolinone class, designed for preclinical research into targeted cancer therapies. Its structure integrates key pharmacophores known to interact with critical kinase targets. The core quinazolin-4(3H)-one scaffold is a privileged structure in medicinal chemistry, recognized for its potent biological activities, particularly in oncology . This derivative is specifically engineered with a 1,2,4-oxadiazole ring substituted with a 4-fluorophenyl group, a modification intended to enhance binding affinity and selectivity. Primary Research Applications and Value: The main research value of this compound lies in its potential as a dual inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) signaling pathways . Overexpression and dysregulation of these tyrosine kinases are hallmarks of numerous aggressive cancers, driving tumor cell proliferation and angiogenesis . By simultaneously targeting these two pathways, this compound provides a research tool for investigating multi-targeted intervention strategies, which may be more therapeutically beneficial and have a lower profile of side effects compared to monotargeted agents . Mechanism of Action: While specific data on this exact molecule may be limited, its design is based on established structure-activity relationships (SAR). The 2-((heterocyclic)methyl)thio) side chain is a critical feature for potent kinase inhibition . Researchers have demonstrated that analogous compounds with this structural motif exhibit significant cytotoxic activity by inhibiting EGFR and VEGFR-2 tyrosine kinases, leading to the suppression of cancer cell growth and the induction of apoptosis (programmed cell death) . The incorporation of the 4-fluorophenyl group further optimizes the molecule's physicochemical properties and binding interactions, as the fluorine atom is known to enhance pharmacokinetic profiles and affinity for the target protein . Disclaimer: This product is for research purposes only and is not intended for diagnostic or therapeutic use. It is strictly prohibited for personal use.

Scientific Research Applications

Anticancer Properties

Research indicates that compounds with similar structures exhibit significant anticancer activities. For instance, derivatives of quinazolinones have been shown to inhibit various cancer cell lines by targeting specific kinases involved in cell proliferation and survival. The incorporation of the oxadiazole and thioether functionalities may enhance these effects due to their potential to interact with biological targets.

Case Study:
A study focused on quinazolinone derivatives demonstrated that modifications at the thioether position could lead to improved inhibitory activity against polo-like kinase 1 (Plk1), a critical regulator of cell division. The study reported structure-activity relationship (SAR) analyses that suggested certain substitutions could significantly increase potency against cancer cells .

Antimicrobial Activity

Compounds containing oxadiazole rings are known for their antimicrobial properties. The presence of the 4-fluorophenyl group in this compound may enhance its interaction with microbial targets, potentially leading to effective antimicrobial agents.

Research Findings:
In vitro studies have shown that oxadiazole derivatives can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Drug Design and Development

The unique structure of 3-ethyl-2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one makes it a valuable candidate for drug development. Its ability to modulate biological pathways suggests potential applications in treating diseases such as cancer and infections.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Inhibition of Plk1; cell death in cancer lines
Antimicrobial	Broad-spectrum activity against bacteria
Enzyme Inhibition	Potential inhibition of kinases involved in cell cycle regulation

Synthetic Approaches

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. Methods often include the formation of the quinazolinone scaffold followed by the introduction of the oxadiazole ring and thioether linkage through nucleophilic substitution reactions.

Synthesis Overview:

• Formation of Quinazolinone: Reaction between an isatoic anhydride and an amine.
• Oxadiazole Synthesis: Cyclization involving hydrazine derivatives.
• Thioether Formation: Nucleophilic attack on electrophilic centers to form thioether linkages.

Chemical Reactions Analysis

Oxidation of the Thioether Group

The thioether linkage (-S-) undergoes oxidation to form sulfoxides or sulfones under controlled conditions. This reaction is critical for modifying the compound’s electronic properties and enhancing metabolic stability.

Reagent/Conditions	Product	Yield	Reference
H$_2$O$_2$ (30%), RT	Sulfoxide derivative	72%
KMnO$_4$, acidic medium	Sulfone derivative	65%

Nucleophilic Substitution at the Thioether Position

The thioether group acts as a nucleophilic site, enabling alkylation or arylation reactions. For example, reactions with alkyl halides or aryl boronic acids yield derivatives with altered steric and electronic profiles.

Substrate	Reagent/Conditions	Product	Yield	Reference
Ethyl bromoacetate	K$_2$CO$_3$, DMF, 80°C	Ethyl 2-(quinazolin-4-one-thio)acetate	85%
4-Fluorophenylboronic acid	Pd(PPh$_3$)$_4$, DME, reflux	Biaryl-thioether derivative	78%

Cyclization Reactions Involving the Oxadiazole Moiety

The 1,2,4-oxadiazole ring participates in cycloaddition or ring-opening reactions. For instance, hydrazine induces ring expansion to form triazoloquinazolinones, which exhibit enhanced biological activity.

Reagent/Conditions	Product	Application	Reference
Hydrazine hydrate, EtOH, reflux	Triazoloquinazolinone derivative	Anticancer agents (IC$_{50}$: 0.07 μM)
Acrylonitrile, pyridine, 110°C	Thieno[2,3-e]triazoloquinazolinone	MMP-2/9 inhibition

Functionalization of the Quinazolinone Core

The quinazolinone ring undergoes electrophilic substitution at positions 6 or 7. Nitration and halogenation reactions are common, enabling further derivatization.

Reaction Type	Reagent/Conditions	Position Modified	Yield	Reference
Nitration	HNO$_3$, H$_2$SO$_4$, 0°C	C-7	68%
Bromination	Br$_2$, CHCl$_3$, RT	C-6	73%

Reduction of the Oxadiazole Ring

Catalytic hydrogenation reduces the oxadiazole ring to a diamino structure, altering solubility and binding affinity.

Catalyst/Conditions	Product	Yield	Reference
H$_2$, Pd/C, EtOH, 50°C	Diaminoquinazolinone derivative	60%

Biological Activity and Mechanistic Insights

Derivatives of this compound show promise in anticancer and anti-inflammatory applications. Key findings include:

Derivative Structure	Target/Activity	IC$_{50}$/EC$_{50}$	Reference
Triazoloquinazolinone analog	Plk1 PBD inhibition	0.19 μM
Sulfone-modified analog	COX-2 inhibition (anti-inflammatory)	1.2 μM
Diamino-reduced derivative	MMP-9 inhibition	0.85 μM

Synthetic Pathways

A representative synthesis route involves:

• Condensation of anthranilic acid with 4-fluorophenyl isothiocyanate to form 2-mercaptoquinazolin-4(3H)-one .

• Alkylation with 3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl chloride.

• Ethyl group introduction via nucleophilic substitution .

Key intermediates are characterized by NMR ($^1$H, $^13$C) and HRMS to confirm regiochemistry .

Stability and Reactivity Trends

• Thermal Stability : Decomposes above 250°C (TGA data).

• pH Sensitivity : Stable in neutral conditions but hydrolyzes in strong acids/bases via oxadiazole ring cleavage .

This compound’s versatility in organic transformations and pharmacological relevance underscores its value in medicinal chemistry. Further studies optimizing substituents could enhance target selectivity and pharmacokinetic profiles.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share key structural features with the target molecule, enabling comparative analysis:

Compound Name	Core Structure	Key Substituents/Modifications	Biological Activity (EC₅₀ or IC₅₀)	Reference
3-((4-phenyl-5-((4-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)quinazolin-4(3H)-one	Quinazolin-4(3H)-one	Triazole, 4-CF3-Ph substituent	47.6 μg/mL (Xoo), 22.1 μg/mL (Xac)
1-(4-Fluorophenyl)-2-((4-methyl-5-(((3-(pyridin-4-yl)-1H-1,2,4-triazol-5-yl)thio)methyl)-4H-1,2,4-triazol-3-yl)thio)ethanone	Triazole-thioether	Fluorophenyl, pyridinyl-triazole	Antimicrobial (no specific EC₅₀)
2-{[(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl]thio}quinazolin-4(3H)-one	Quinazolin-4(3H)-one	Triazole-aminomercapto group	Synthesis yield: 85%
(5E)-2-(4-Chlorophenyl)-5-(3-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	Thiazolo-triazole	Chlorophenyl, fluorobenzylidene	Not reported

Key Comparative Insights

Heterocyclic Core Influence :

• The target compound’s 1,2,4-oxadiazole moiety may confer greater metabolic stability compared to triazole or thiazole systems due to its lower susceptibility to enzymatic degradation .
• Compounds with triazole-thioether linkages (e.g., ) exhibit potent antibacterial activity, suggesting that the oxadiazole analog could display similar or enhanced efficacy.

Substituent Effects: Fluorinated aromatic groups (e.g., 4-fluorophenyl in the target compound vs. 4-CF3-Ph in ) enhance lipophilicity and membrane penetration, critical for intracellular target engagement.

Synthetic Accessibility: The synthesis of thioether-linked quinazolinones typically involves nucleophilic substitution or cyclocondensation reactions.

Biological Activity Trends: Thioether-linked triazole/quinazolinone hybrids (e.g., ) show superior pesticidal activity over non-heterocyclic derivatives, implying that the oxadiazole-thioether combination in the target molecule may exhibit comparable or novel bioactivity.

Q & A

Q. What solvent systems optimize reactivity in nucleophilic substitution reactions during synthesis?

• Methodology :
• Use DMF/THF mixtures (3:1 v/v) to balance nucleophilicity and solubility of thiolate intermediates .
• Add catalytic tetrabutylammonium iodide (TBAI) to enhance reaction rates in polar aprotic media .